Cas no 5174-32-3 (Phenol,2-(chloromethyl)-4-nitro-, acetate (ester) (9CI))

• Product Name: Phenol,2-(chloromethyl)-4-nitro-, acetate (ester) (9CI)
• CAS No: 5174-32-3
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• CID: 366787
• PubChem ID: 21619272
• Update Time: 2025-04-19

Phenol,2-(chloromethyl)-4-nitro-, acetate (ester) (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(chloromethyl)-4-nitro-, acetate (ester) (9CI)
• [2-(chloromethyl)-4-nitrophenyl] acetate
• 2-Acetoxy-5-nitrobenzyl chloride
• BIA1040
• [2-(chloromethyl)-4-nitro-phenyl] ethanoate
• A828745
• 2-acetoxy-5-nitrobenzyl chloride, AldrichCPR
• Phenol, 2-(chloromethyl)-4-nitro-, acetate (ester)
• DTXCID1027423
• NCGC00256647-01
• SCHEMBL1525992
• o-Cresol, .alpha.-chloro-4-nitro-, acetate (ester)
• CAS-5174-32-3
• Tox21_302564
• CHEMBL3188882
• FT-0635570
• UNII-9506KY62X7
• 2-(Chloromethyl)-4-nitrophenyl acetate
• 9506KY62X7
• 5174-32-3
• acetic acid [2-(chloromethyl)-4-nitrophenyl] ester
• Q27894686
• DTXSID3047423

• Inchi： 1S/C9H8ClNO4/c1-6(12)15-9-3-2-8(11(13)14)4-7(9)5-10/h2-4H,5H2,1H3
• InChI Key： XLEUIPVVUKAVGL-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1OC(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.01400
• Monoisotopic Mass: 229.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 72.12000
• LogP: 2.78210

Phenol,2-(chloromethyl)-4-nitro-, acetate (ester) (9CI) Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：